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Compound of Interest

Compound Name: Amlexanox

Cat. No.: B1666007

This document provides essential safety and logistical information for the proper disposal of
Amlexanox in a laboratory setting. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
compliance with environmental regulations.

Summary of Amlexanox Properties and Hazards

Amlexanox is an anti-inflammatory and anti-allergic compound. While used therapeutically, it is
important to handle the pure substance in a laboratory with appropriate precautions. It is
classified as harmful if swallowed.[1][2]
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Property Data Reference

CAS Number 68302-57-8 [1]1[3][4]

2-amino-7-(1-methylethyl)5-
Chemical Name 0xo0-5H-[1] benzopyrano[2,3- [4]
b]pyridine-3-carboxylic acid

Physical Form Crystalline solid [4]

H302: Harmful if swallowed
Primary Hazard (Acute toxicity - Oral, Category  [1]
4)

Avoid ingestion, inhalation, and
] ] contact with skin or eyes.
Handling Precautions [4]
Wash thoroughly after

handling.

Store in a tightly closed
Storage container in a dry, cool, and [1]

well-ventilated place.[1]

Soluble in DMSO (~10 mg/ml)
N and DMF (~14 mg/ml).
Solubility _ , [4]
Sparingly soluble in aqueous

buffers.

Experimental Protocol: Step-by-Step Disposal of
Amlexanox

Disposal of Amlexanox and its contaminated materials must comply with all applicable federal,
state, and local regulations.[3] The primary and recommended method of disposal is through a
licensed hazardous waste management company.

Personal Protective Equipment (PPE) and Safety

o PPE: Before handling Amlexanox waste, ensure you are wearing appropriate PPE,
including safety goggles, gloves, and a lab coat.
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¢ Ventilation: Handle the waste in a well-ventilated area or under a chemical fume hood to
avoid dust formation and inhalation.[1]

Waste Segregation and Collection

 |dentify Waste Streams: Separate waste into distinct categories:
o Unused/Expired Pure Amlexanox: The pure chemical compound.

o Grossly Contaminated Items: Materials with significant product residue (e.g., weigh boats,
spatulas).

o Trace Contaminated Items: Items with minimal residual contamination (e.g., gloves,
gowns, paper towels).[5][6]

e Containerization:

o Collect all Amlexanox waste in a designated, properly sealed, and clearly labeled
hazardous waste container.

o The label should include "Hazardous Waste," the chemical name "Amlexanox," and the
associated hazard (e.g., "Toxic," "Harmful if Swallowed").

Disposal Procedure

o Consult Institutional Guidelines: Before proceeding, review your institution's specific waste
disposal protocols and contact your Environmental Health and Safety (EHS) department for
guidance.

e Primary Disposal Method (Recommended):

o Arrange for pickup and disposal through a certified chemical waste management
company. This is the standard and safest procedure for laboratory chemical waste.[7]

o Provide the waste contractor with the Safety Data Sheet (SDS) for Amlexanox.

o Spill Cleanup:
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o In case of a spill, prevent dust from forming.[1]
o Carefully collect the spilled material using absorbent pads or a damp cloth.

o Place all cleanup materials into the designated hazardous waste container for disposal.[8]

e Disposal of Empty Containers:

o Rinse empty Amlexanox containers three times with a suitable solvent (such as DMF or
DMSO).

o Collect the rinsate as hazardous waste.

o Once cleaned, scratch out or remove all personal and prescription information from labels
on the original containers before recycling or discarding them.[9]

Important Note: Do not dispose of Amlexanox down the drain or in the general trash.[10]
Improper disposal contributes to environmental contamination of soil and water, posing risks to
aquatic ecosystems and potentially human health through the water supply.[11][12]

Logical Workflow for Amlexanox Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Amlexanox waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Amlexanox laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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